N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzothiophen-4-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C19H20F3NO2S/c20-19(21,22)14-6-3-13(4-7-14)5-8-17(24)23-12-18(25)10-1-2-16-15(18)9-11-26-16/h3-4,6-7,9,11,25H,1-2,5,8,10,12H2,(H,23,24)
• InChI Key: JXACVWHMQOMFER-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C(C1)(CNC(=O)CCC3=CC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C19H20F3NO2S
• Molecular Weight: 383.4 g/mol

Description

This compound is a complex organic molecule that contains a benzothiophene moiety (a type of heterocyclic compound), a trifluoromethyl group, and a propanamide group. Benzothiophenes are sulfur-containing heterocyclic compounds that are part of many biologically active molecules and are used in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiophene ring, the introduction of the hydroxy group, and the attachment of the trifluoromethylphenylpropanamide moiety. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiophene moiety would likely contribute to the compound’s aromaticity, while the trifluoromethyl group could add to its lipophilicity, potentially affecting its behavior in biological systems.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The benzothiophene moiety could potentially undergo electrophilic aromatic substitution reactions, while the propanamide group could participate in various reactions involving the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiophene and trifluoromethyl groups could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target it interacts with. Without specific information on this compound’s biological activity, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would depend on its biological activity and potential applications. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.